Cas no 300383-01-1 (4-Bromo-3',4'-dimethylbenzophenone)
4-Bromo-3',4'-dimethylbenzophenone is a brominated aromatic ketone with a molecular structure that incorporates both bromine and dimethyl substituents, enhancing its reactivity and selectivity in organic synthesis. This compound is particularly useful as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its bromine moiety facilitates further functionalization via cross-coupling reactions, while the dimethyl groups contribute to steric and electronic modulation. The product exhibits high purity and stability, making it suitable for precise synthetic applications. Its well-defined structure ensures consistent performance in reactions such as Suzuki-Miyaura or Ullmann couplings, where controlled reactivity is essential.
300383-01-1 structure
Product Name:4-Bromo-3',4'-dimethylbenzophenone
CAS No:300383-01-1
MF:C15H13BrO
MW:289.167123556137
CID:870828
Update Time:2026-04-29
4-Bromo-3',4'-dimethylbenzophenone Chemical and Physical Properties
Names and Identifiers
-
- (4-bromophenyl)(3,4-dimethylphenyl)methanone
- (4-bromophenyl)-(3,4-dimethylphenyl)methanone
- 4-BroMo-3',4'-diMethylbenzophenone
- 3,4-dimethylphenyl 4-bromophenyl ketone
- 4-Bromo-3',4'-dimethylbenzophenone
-
- Inchi： InChI=1S/C15H13BrO/c1-10-3-4-13(9-11(10)2)15(17)12-5-7-14(16)8-6-12/h3-9H,1-2H3
- InChI Key： CRABLMGFHGWKIE-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1C)C(=O)C2=CC=C(C=C2)Br
Computed Properties
- Exact Mass: 288.01500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 17.07000
- LogP: 4.29690
4-Bromo-3',4'-dimethylbenzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
4-Bromo-3',4'-dimethylbenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022675-1g |
4-Bromo-3',4'-dimethylbenzophenone |
300383-01-1 | 97% | 1g |
￡273.00 | 2022-02-28 | |
| Fluorochem | 022675-5g |
4-Bromo-3',4'-dimethylbenzophenone |
300383-01-1 | 97% | 5g |
￡709.00 | 2022-02-28 | |
| Fluorochem | 022675-25g |
4-Bromo-3',4'-dimethylbenzophenone |
300383-01-1 | 97% | 25g |
￡2362.00 | 2022-02-28 | |
| TRC | B089000-250mg |
4-Bromo-3',4'-dimethylbenzophenone |
300383-01-1 | 250mg |
$ 290.00 | 2022-04-02 | ||
| TRC | B089000-500mg |
4-Bromo-3',4'-dimethylbenzophenone |
300383-01-1 | 500mg |
$ 480.00 | 2022-04-02 | ||
| A2B Chem LLC | AF31160-1g |
4-BROMO-3',4'-DIMETHYLBENZOPHENONE |
300383-01-1 | 97% | 1g |
$423.00 | 2024-04-20 | |
| A2B Chem LLC | AF31160-2g |
4-BROMO-3',4'-DIMETHYLBENZOPHENONE |
300383-01-1 | 97% | 2g |
$737.00 | 2024-04-20 | |
| A2B Chem LLC | AF31160-5g |
4-BROMO-3',4'-DIMETHYLBENZOPHENONE |
300383-01-1 | 97% | 5g |
$1288.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646674-1g |
(4-Bromophenyl)(3,4-dimethylphenyl)methanone |
300383-01-1 | 98% | 1g |
￥6980.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1646674-5g |
(4-Bromophenyl)(3,4-dimethylphenyl)methanone |
300383-01-1 | 98% | 5g |
￥14317.00 | 2024-08-02 |
4-Bromo-3',4'-dimethylbenzophenone Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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